Cas no 1177320-67-0 (2-chloro-4,7-difluoro-1,3-benzothiazole)

• Product Name: 2-chloro-4,7-difluoro-1,3-benzothiazole
• CAS No: 1177320-67-0
• MF: C₇H₂ClF₂NS
• MW: 205.612286090851
• MDL: MFCD09748623
• CID: 855099
• PubChem ID: 45496574
• Update Time: 2025-04-19

2-chloro-4,7-difluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,7-difluorobenzo[d]thiazole
• 2-chloro-4,7-difluoro-1,3-benzothiazole
• 2-Chloro-4,7-difluorobenzothiazole
• MFCD09748623
• 1177320-67-0
• DTXSID50670530
• DB-330080
• BS-14433
• EN300-238384
• D82463
• AKOS016004120
• CS-0156995

• MDL： MFCD09748623
• Inchi： 1S/C7H2ClF2NS/c8-7-11-5-3(9)1-2-4(10)6(5)12-7/h1-2H
• InChI Key： YFFVYUGQFUQXNZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=C(C=2S1)F)F

Computed Properties

• Exact Mass: 204.9564543g/mol
• Monoisotopic Mass: 204.9564543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.623±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 256.2±20.0 ºC (760 Torr),
• Flash Point: 108.7±21.8 ºC,
• Solubility: Almost insoluble (0.074 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles